
Comprehensive Safety and Handling Guide for
5-(4-Methoxyphenyl)-2-furoic acid

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 5-(4-Methoxyphenyl)-2-furoic acid

Cat. No.: B1300739 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the handling and disposal of

5-(4-Methoxyphenyl)-2-furoic acid, ensuring the well-being of laboratory personnel and

adherence to safety protocols. The following procedures are based on the known hazards

associated with this chemical, including skin, eye, and respiratory irritation.

Hazard Identification and Personal Protective Equipment
(PPE)
5-(4-Methoxyphenyl)-2-furoic acid is classified with the following GHS Hazard Statements:

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]

To mitigate these risks, the following personal protective equipment is mandatory when

handling this compound.
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PPE Category Item Specification

Eye and Face Protection Safety Goggles

Chemical safety goggles

compliant with OSHA's eye

and face protection regulations

in 29 CFR 1910.133 or

European Standard EN166.[2]

Skin Protection Gloves

Chemically resistant,

impervious gloves (e.g., nitrile,

neoprene) tested to EN ISO

374.[3]

Protective Clothing
A full protective suit or lab coat

to prevent skin exposure.[3][4]

Respiratory Protection Respirator

A NIOSH/MSHA or European

Standard EN 149 approved

respirator should be used if

exposure limits are exceeded,

if irritation is experienced, or if

working in a poorly ventilated

area.[5]

Operational Plan for Safe Handling
Adherence to a strict operational protocol is crucial to minimize exposure and prevent

accidents.

1. Engineering Controls:

Always handle 5-(4-Methoxyphenyl)-2-furoic acid in a well-ventilated area, preferably

within a chemical fume hood.[2][5]

Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.[2][5]

2. Handling Procedures:
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Avoid all personal contact, including inhalation of dust.[6]

Do not eat, drink, or smoke in the handling area.[6]

Weigh and transfer the chemical in a manner that minimizes dust generation.[6][7]

Keep the container tightly closed when not in use.[5][7]

Wash hands thoroughly with soap and water after handling.[5][6]

3. Storage:

Store in a cool, dry, and well-ventilated area in the original, tightly sealed container.[7]

Store away from incompatible materials such as strong oxidizing agents, strong acids, and

strong bases.[5]

Spill and Emergency Procedures
1. Minor Spills:

Clear the area of all personnel.

Wearing appropriate PPE, carefully sweep or vacuum the spilled solid. Avoid generating

dust.[6][7]

Place the spilled material into a clean, dry, labeled, and sealable container for disposal.[6][7]

Clean the spill area with a suitable solvent and then wash with soap and water.

2. First Aid:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[5]

Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove

contaminated clothing and wash it before reuse. If skin irritation occurs, seek medical advice.

[5]
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Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. If not

breathing, give artificial respiration. Seek medical attention if you feel unwell.[5]

Ingestion: Do not induce vomiting. Rinse mouth with water. Seek medical attention if

symptoms occur.[5][8]

Disposal Plan
Proper disposal of 5-(4-Methoxyphenyl)-2-furoic acid and its containers is essential to

prevent environmental contamination and ensure regulatory compliance.

1. Waste Identification and Segregation:

Collect all waste containing 5-(4-Methoxyphenyl)-2-furoic acid in a dedicated, clearly

labeled, and sealed container.

The label should include the full chemical name and associated hazard symbols.

Do not mix this waste with other waste streams.

2. Disposal Method:

Dispose of the chemical waste through a licensed and approved waste disposal plant.[5][9]

All disposal activities must be in accordance with local, state, and federal regulations.[6]

Contaminated packaging should be disposed of as unused product.[4]

Safe Handling and Disposal Workflow
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Caption: Workflow for the safe handling and disposal of 5-(4-Methoxyphenyl)-2-furoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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